How intramolecular hydrogen bonding (IHB) controls the C–ON bond homolysis in alkoxyamines†
Organic & Biomolecular Chemistry Pub Date: 2017-09-27 DOI: 10.1039/C7OB02223A
Abstract
Recent amazing results (Nkolo et al., Org. Biomol. Chem., 2017, 6167) on the effect of solvents and polarity on the C–ON bond homolysis rate constants kd of alkoxyamine R1R2NOR3 led us to re-investigate the antagonistic effect of intramolecular hydrogen-bonding (IHB) on kd. Here, IHB is investigated both in the nitroxyl fragment R1R2NO and in the alkyl fragment R3, as well as between fragments, that is, the donating group on the alkyl fragment and the accepting group on the nitroxyl fragment, and conversely. It appears that IHB between fragments (inter IHB) strikingly decreases the homolysis rate constant kd, whereas IHB within the fragment (intra IHB) moderately increases kd. For one alkoxyamine, the simultaneous occurrence of IHB within the nitroxyl fragment and between fragments is reported. The protonation effect is weaker in the presence than in the absence of IHB. A moderate solvent effect is also observed.
Recommended Literature
- [1] Evolutionary approaches in protein engineering towards biomaterial construction
- [2] Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging
- [3] Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks
- [4] Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries
- [5] Excitable dynamics in the bromate–sulfite–ferrocyanide reaction
- [6] Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†
- [7] Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion
- [8] Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings
- [9] Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies
- [10] Embedding heteroatoms: an effective approach to create porphyrin-based functional materials
Journal Name：Organic & Biomolecular Chemistry
research_products
-
CAS no.: 89640-58-4
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
